Cas no 26530-20-1 (Octhilinone)

Octhilinone is a broad-spectrum biocide widely used for its efficacy in controlling bacteria, fungi, and algae in industrial applications. Chemically classified as an isothiazolinone derivative, it is particularly valued for its stability and long-lasting antimicrobial properties. Octhilinone is commonly employed in coatings, adhesives, and construction materials to prevent microbial degradation. Its low volatility and compatibility with various formulations make it a reliable choice for preserving product integrity. The compound exhibits high effectiveness at low concentrations, minimizing environmental impact while maintaining performance. Due to its non-corrosive nature, it is suitable for use in metalworking fluids and other sensitive applications. Regulatory approvals support its use in multiple regions.
Octhilinone structure
Octhilinone structure
Product Name:Octhilinone
CAS No:26530-20-1
MF:C11H19NOS
MW:213.339661836624
MDL:MFCD00072473
CID:52958
PubChem ID:24869742
Update Time:2026-05-14

Octhilinone Chemical and Physical Properties

Names and Identifiers

    • 2-Octylisothiazol-3(2H)-one
    • OIT
    • BIT
    • 2-n-Octyl-4-isothiazoline-3-one
    • 2-Octyl-3(2H)-isothiazolone
    • 2-Octyl-4-isothiaz1,2-phenylpropylisothiazoline-3-ketoneolin-3-one
    • Octyl-3(2H)-isothiazolone
    • Kathon 893
    • 1,2-phenylpropylisothiazoline-3-ketone
    • 2-Octy1-4-Isothiazoline-3-Ketone
    • 2-Octyl-4-isothiazolin-3-one (OIT)
    • 2-Octyl-4-isothiazolin-3-one
    • 2-n-Octyl-4-isothiazolin-3-one
    • 2-octyl-1,2-thiazol-3-one
    • 2-Octyl-2H-isothiazol-3-one
    • Octhilinone
    • Octhilinone Solution
    • OIT-45
    • OIT-97
    • 2-n-octyl-3-isothiazolone
    • 2-n-Octyl-4-is
    • 2-n-Octyl-4-isothiazolin-3-one [for BiocheMical Research]
    • 2-octyl-1,2-thiazol-3(2H)-one
    • 2-Octyl-3(2H)-isothiazolone,Octhilinone
    • 2-Octyl-3-isothiazolone
    • 2-octylisothiazolin-3-one
    • 3(2H)-Isothiazolone,2-octyl
    • Kathon SP 70
    • Micro-chek skane
    • Pancil
    • Skane 8
    • 3(2H)-Isothiazolone, 2-octyl-
    • Skane M-8
    • Kathon 893F
    • Kathon LM
    • Microbicide M-8
    • Kathon LP preservative
    • Kathon 4200
    • Pancil-T
    • Skane M8
    • Caswell No. 613C
    • 4-Isothiazolin-3-one, 2-octyl-
    • Vin
    • Antiseptic
    • MDL: MFCD00072473
    • Inchi: 1S/C11H19NOS/c1-2-3-4-5-6-7-9-12-11(13)8-10-14-12/h8,10H,2-7,9H2,1H3
    • InChI Key: JPMIIZHYYWMHDT-UHFFFAOYSA-N
    • SMILES: S1C([H])=C([H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
    • BRN: 1211137

Computed Properties

  • Exact Mass: 213.11900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 45.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.04
  • Boiling Point: 142°C/0.03mmHg(lit.)
  • Flash Point: 23℃
  • Refractive Index: 1.5180-1.5220
  • Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 50.24000
  • LogP: 3.27030
  • Solubility: Not determined
  • Merck: 6755
  • Sensitiveness: Easily hygroscopic

Octhilinone Security Information

Octhilinone Customs Data

  • HS CODE:3808940090
  • Customs Data:

    China Customs Code:

    2934100017

    Overview:

    2934100017 Octhilinone ,Seed dressing spirit.Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    S.Import and Export Pesticide Registration Certificate

    Summary:

    2934100017 2-octylisothiazol-3(2h)-one.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:20.0%

Octhilinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O107424-100mg
Octhilinone
26530-20-1
100mg
¥1130.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O107425-5g
Octhilinone
26530-20-1 98%
5g
¥98.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O107425-25g
Octhilinone
26530-20-1 98%
25g
¥313.90 2023-09-01
BAI LING WEI Technology Co., Ltd.
256626-5G
2-Octyl-4-isothiazolin-3-one, 99%
26530-20-1 99%
5G
¥ 238 2022-04-26
BAI LING WEI Technology Co., Ltd.
256626-25G
2-Octyl-4-isothiazolin-3-one, 99%
26530-20-1 99%
25G
¥ 779 2022-04-26
TRC
O239300-250mg
Octhilinone
26530-20-1
250mg
$ 71.00 2023-09-06
TRC
O239300-2.5g
Octhilinone
26530-20-1
2.5g
$ 150.00 2023-09-06
TRC
O239300-5g
Octhilinone
26530-20-1
5g
$ 224.00 2023-09-06
TRC
O239300-10g
Octhilinone
26530-20-1
10g
$391.00 2023-05-17
TRC
O239300-25g
Octhilinone
26530-20-1
25g
$930.00 2023-05-17

Octhilinone Production Method

Octhilinone Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:26530-20-1)2-Octyl-2H-isothiazol-3-one
Order Number:sfd7105
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:26530-20-1)OIT
Order Number:LE18895;LE4785;LE26812752
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:20
Price ($):discuss personally
Email:18501500038@163.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:26530-20-1)
Order Number:SFD1371
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:26530-20-1)2-Octyl-2H-isothiazol-3-one
sfd7105
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:26530-20-1)OIT
LE18895;LE4785;LE26812752
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email